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Compound of Interest

Compound Name: Cortodoxone-d2

Cat. No.: B6594704 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Cortodoxone-d2, a deuterated form of the glucocorticoid steroid hormone

Cortodoxone.

I. Understanding the Compound: Safety and
Hazards
Cortodoxone-d2, also known as 11-Deoxycortisol-d2, is a stable isotope-labeled compound

used in research.[1][2] While a specific Safety Data Sheet (SDS) for Cortodoxone-d2 is not

readily available from major regulatory bodies, the SDS for its parent compound, 11-

Deoxycortisol (Cortodoxone), indicates potential health hazards. It is suspected of causing

cancer and of damaging fertility or the unborn child.[3] Therefore, Cortodoxone-d2 should be

handled with care, assuming similar potential hazards. General safety precautions for similar

corticosteroids include avoiding inhalation, skin contact, and ingestion, and wearing appropriate

personal protective equipment (PPE).[4][5]

Key Safety and Hazard Information:
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Property Information Source

Synonyms
11-Deoxycortisol-d2,

Cortexolone-d2

Chemical Formula C21H28D2O4

Molecular Weight 348.47 g/mol

Known Hazards (of parent

compound)

Suspected of causing cancer.

Suspected of damaging fertility

or the unborn child.

Storage
Store at -20°C for long-term

stability.

II. Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Cortodoxone-
d2. This is a general guideline and must be adapted to comply with all applicable local, state,

and federal regulations.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

2. Waste Segregation and Collection:

Solid Waste:

All solid waste contaminated with Cortodoxone-d2, including unused or expired product,

contaminated vials, caps, and absorbent materials from spill cleanups, should be collected

in a designated, clearly labeled hazardous waste container.

The container should be robust, leak-proof, and have a secure lid.

Liquid Waste:
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Solutions containing Cortodoxone-d2 should not be disposed of down the drain.

Collect all liquid waste in a designated, sealed, and clearly labeled hazardous waste

container.

The container should be compatible with the solvent used to dissolve the Cortodoxone-
d2.

3. Labeling of Hazardous Waste:

Label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Cortodoxone-d2"

The concentration of the waste, if applicable.

The date the waste was first added to the container.

The specific hazards associated with the waste (e.g., "Reproductive Toxin," "Suspected

Carcinogen").

4. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.

The storage area should be well-ventilated.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

High-temperature incineration is often the preferred method for the disposal of

pharmaceutical and hazardous chemical waste.
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III. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Cortodoxone-d2.
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Cortodoxone-d2 Disposal Workflow

Start: Cortodoxone-d2 Waste Generated

Identify Waste Type

Solid Waste (e.g., vials, contaminated labware)

Solid

Liquid Waste (e.g., solutions)

Liquid

Collect in Labeled Hazardous Waste Container

Store in Designated Secure Area

Contact Environmental Health & Safety (EHS) for Pickup

Professional Disposal (e.g., Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cortodoxone-d2 waste.
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This comprehensive guide provides the necessary information for the safe and compliant

disposal of Cortodoxone-d2. By adhering to these procedures, laboratories can minimize risks

to personnel and the environment. Always consult your institution's specific safety protocols

and local regulations for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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